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Compound of Interest

Compound Name: Diminutol

Cat. No.: B161082

Disclaimer: The following information is based on available Safety Data Sheets (SDS) for
compounds chemically related to "Diminutol," such as D-Mannitol and 1,2:5,6-Di-O-
isopropylidene-D-mannitol, as a specific SDS for "Diminutol” was not found. Researchers
should always consult their institution's specific safety guidelines and the manufacturer's SDS
for the exact product in use.

This guide provides essential safety and logistical information for the proper disposal of
Diminutol, designed for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

For safe handling and disposal, it is crucial to be aware of the chemical and physical properties
of the substance. The following table summarizes key data for related compounds.
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Property Value

Physical State Solid (White)

Molecular Formula Cl12 H22 O6

Molecular Weight 262.31 g/mol

Melting Point 105-114°C/221-237.2 °F
Solubility No information available
Stability Stable under normal conditions

Incompatible Materials

Strong oxidizing agents, Strong acids

Hazardous Decomposition Products

Carbon monoxide (CO), Carbon dioxide (CO2)

Disposal Workflow

The following diagram outlines the recommended step-by-step procedure for the disposal of

Diminutol waste.
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Disposal Path
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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